Metavanadic acid

• CAS No.: 12260-63-8
• Molecular Formula: Cl2O8Sr
• IUPAC Name: hydroxy(dioxo)vanadium
• InChI: InChI=1S/H2O.2O.V/h1H2;;;/q;;;+1/p-1
• SMILES: O[V](=O)=O

Description

Metavanadic acid (HVO₃) is a vanadium oxyacid characterized by its yellow crystalline appearance and solubility in acidic or basic solutions. It is synthesized via the protonation of sodium metavanadate (NaVO₃) through cationic exchange, resulting in a yellow-orange solution that gradually condenses into a V₂O₅·nH₂O gel over time . Structurally, HVO₃ consists of linear chains of corner-sharing VO₄ tetrahedra, forming (VO₃)ₙⁿ⁻ metavanadate ions . This compound is thermodynamically stable under ambient conditions, with a Gibbs free energy (ΔG) of -886 J/mol, as derived from calorimetric data .

Comparison with Similar Compounds

Comparison with Similar Vanadium Compounds

Structural and Compositional Differences

Vanadium forms multiple oxyacids and salts, each with distinct coordination geometries and polymerization states:

Compound	Molecular Formula	Structure/Coordination	Key Features
Metavanadic Acid	HVO₃	Linear chains of VO₄ tetrahedra	Forms yellow crystals; soluble in acid/base; ΔG = -886 J/mol
Orthovanadic Acid	H₃VO₄	Isolated VO₄³⁻ tetrahedra	Rarely isolated; typically exists as orthovanadate salts (e.g., Na₃VO₄)
Pyrovanadic Acid	H₄V₂O₇	Dimeric V₂O₇⁴⁻ units	Forms colorless salts (e.g., Na₄V₂O₇); higher thermal stability
Decavanadic Acid	H₆V₁₀O₂₈	Cage-like [V₁₀O₂₈]⁶⁻ clusters	Forms orange solutions; intermediate in V₂O₅ gel formation

Thermodynamic and Physical Properties

A comparative analysis of thermodynamic data and solubility (from ):

Compound	ΔH (J/mol)	ΔS (J/mol)	ΔG (J/mol)	Melting Point (°C)	Solubility
HVO₃	-1051	140.7	-886	N/A	Soluble in acid/base
NH₄VO₃	N/A	N/A	N/A	Decomposes at 200	Slightly in water
NaVO₃	-1145	113.8	-1064	630	Water-soluble
KVO₃	N/A	N/A	N/A	N/A	Hot water-soluble
CaV₂O₆	-2330	179.2	-2170	778	Insoluble

Key observations:

• Stability : Sodium metavanadate (NaVO₃) exhibits the most negative ΔG (-1064 J/mol), indicating higher stability compared to HVO₃ (-886 J/mol) .
• Solubility : HVO₃ dissolves readily in acidic/basic media, whereas calcium metavanadate (CaV₂O₆) is insoluble, making it suitable for corrosion-resistant coatings .

Chemical Reactivity

• Acid-Base Behavior : HVO₃ acts as a weak acid, dissociating into VO₃⁻ ions in solution. In contrast, pyrovanadic acid (H₄V₂O₇) undergoes condensation to form decavanadates at low pH .
• Redox Activity : HVO₃ participates in oxidation-reduction reactions, such as forming MgV₂O₄ in magnesium alloy coatings under electric fields . Orthovanadates (e.g., Na₃VO₄) are less redox-active due to their isolated tetrahedral structure .

Key Research Findings

Corrosion Resistance : HVO₃ enhances MAO coating adhesion on magnesium alloys but reduces coating growth under low voltage (380 V) due to partial dissolution. At 480 V, this effect is mitigated by rapid oxide deposition .

Catalytic Activity : Metavanadate chains (VO₃)ₙⁿ⁻ in zeolites exhibit superior catalytic performance in aromatic hydroxylation compared to isolated orthovanadate species .

Thermal Stability : Pyrovanadates (e.g., Ca₂V₂O₇) withstand higher temperatures (1015°C) than HVO₃, which decomposes during gel formation .